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Compound of Interest

Compound Name: 2-Heptadecanone

Cat. No.: B131142 Get Quote

The performance of participating laboratories in a hypothetical proficiency test for 2-
Heptadecanone in a standardized serum matrix is summarized below. The consensus mean

from all laboratories was established as the assigned value. Each laboratory's performance

was evaluated using a Z-score, calculated based on the consensus mean and a target

standard deviation.[1] A Z-score between -2.0 and +2.0 is generally considered satisfactory.[1]

Laboratory ID
Analytical
Method

Mean
Concentration
(µg/mL)

Standard
Deviation
(µg/mL)

Z-score

Lab 01 GC-MS 10.5 0.8 0.5

Lab 02 GC-MS 9.8 0.7 -0.2

Lab 03 LC-MS/MS 11.2 0.9 1.2

Lab 04 GC-MS 8.5 1.1 -1.5

Lab 05 LC-MS/MS 10.1 0.6 0.1

Lab 06 GC-MS 12.0 1.5 2.0

Lab 07 LC-MS/MS 9.5 0.5 -0.5

Lab 08 GC-MS 7.8 1.2 -2.2
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Assigned Value (Consensus Mean): 10.0 µg/mL Target Standard Deviation for Proficiency

Assessment: 1.0 µg/mL

Experimental Protocols
Detailed methodologies are crucial for ensuring the comparability of results in an inter-

laboratory study. The following are standard protocols for the quantification of 2-
Heptadecanone using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation (for both GC-MS and LC-MS/MS)
Internal Standard Spiking: To 100 µL of serum, add an internal standard (e.g., 2-
Heptadecanone-d4) to a final concentration of 10 µg/mL.

Protein Precipitation: Add 400 µL of ice-cold acetonitrile to the serum sample to precipitate

proteins.

Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x

g for 10 minutes at 4°C.

Supernatant Collection: Carefully collect the supernatant for analysis.

Derivatization (for GC-MS): To enhance volatility, the supernatant can be derivatized. A

common method is oximation using O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA)

hydrochloride, which targets the ketone group.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

Instrumentation: A gas chromatograph coupled with a mass spectrometer (single quadrupole

or triple quadrupole).

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Injection: 1 µL of the prepared sample is injected in splitless mode.

Oven Temperature Program:
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Initial temperature: 60°C, hold for 2 minutes.

Ramp: Increase to 280°C at a rate of 15°C/minute.

Hold: Hold at 280°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/minute.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Spectrometry Mode: Selected Ion Monitoring (SIM) for targeted quantification.

m/z for 2-Heptadecanone: (Target ions to be selected based on fragmentation pattern)

m/z for 2-Heptadecanone-d4: (Target ions to be selected based on fragmentation pattern)

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol

Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance

liquid chromatograph (UHPLC) coupled to a tandem mass spectrometer.

Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient Elution:

Start at 60% B.

Increase to 95% B over 5 minutes.

Hold at 95% B for 2 minutes.

Return to 60% B and re-equilibrate for 3 minutes.
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Flow Rate: 0.3 mL/minute.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Mass Spectrometry Mode: Multiple Reaction Monitoring (MRM).

Precursor > Product ion transition for 2-Heptadecanone: (To be determined by infusion)

Precursor > Product ion transition for 2-Heptadecanone-d4: (To be determined by

infusion)
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Phase 1: Preparation & Distribution

Phase 2: Laboratory Analysis

Phase 3: Data Submission & Evaluation
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Caption: Workflow of an Inter-laboratory Comparison Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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